3-[(5Z)-5-{[2-(dipropylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid

Specification

• Molecular Formula: C21H24N4O4S2
• Molecular Weight: 460.6 g/mol
• IUPAC Name: 3-[(5Z)-5-[[2-(dipropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• Standard InChI: InChI=1S/C21H24N4O4S2/c1-3-9-23(10-4-2)18-14(19(28)24-11-6-5-7-16(24)22-18)13-15-20(29)25(21(30)31-15)12-8-17(26)27/h5-7,11,13H,3-4,8-10,12H2,1-2H3,(H,26,27)/b15-13-
• Standard InChI Key: GNHUTMIPNUZRLH-SQFISAMPSA-N
• Isomeric SMILES: CCCN(CCC)C1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CCC(=O)O
• Canonical SMILES: CCCN(CCC)C1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CCC(=O)O

Introduction

Structural Characteristics

The compound’s architecture comprises three distinct regions:

• Pyrido[1,2-a]pyrimidin-4-one Core: A bicyclic system with a ketone at position 4 and a dipropylamino group at position 2.

• Thiazolidin-2-thione Moiety: A five-membered ring containing sulfur and nitrogen atoms, contributing to redox activity and metal chelation.

• Propanoic Acid Side Chain: Enhances solubility in polar solvents and facilitates interactions with biological targets via hydrogen bonding.

Key Structural Data

Property	Value
Molecular Formula	C21H24N4O4S2
Molecular Weight	460.57 g/mol
Boiling Point	541.3±60.0 °C (Predicted)
Density	1.38±0.1 g/cm³ (Predicted)
pKa	4.10±0.10 (Predicted)
CAS Number	842977-83-7

Synthesis and Optimization

The synthesis involves multi-step reactions, typically including:

• Formation of Pyrido[1,2-a]pyrimidin-4-one: Achieved via cyclocondensation of 6-aminouracil derivatives with α,β-unsaturated carbonyl compounds.

• Introduction of Thiazolidin-2-thione: A Knoevenagel condensation between the pyrido-pyrimidinone aldehyde and 2-thioxothiazolidin-4-one derivatives under basic conditions (e.g., piperidine in ethanol).

• Side Chain Functionalization: The propanoic acid group is introduced through alkylation or Michael addition, followed by hydrolysis.

Critical Reaction Parameters

• Solvents: Ethanol, dimethylformamide (DMF).

• Catalysts: Triethylamine, acetic acid.

• Temperature: 60–80°C for condensation steps.

Physicochemical Properties

Solubility and Stability

• Solubility: Low in water (<0.1 mg/mL at 25°C) due to hydrophobic dipropylamino and aromatic groups. Soluble in DMSO and dimethyl sulfoxide (DMSO).

• Stability: Stable under inert atmospheres but prone to hydrolysis in acidic/basic conditions due to the thioxo group.

Spectroscopic Data

• UV-Vis: λmax ≈ 320–350 nm (π→π* transitions in conjugated system).

• IR: Strong bands at 1680 cm⁻¹ (C=O), 1250 cm⁻¹ (C=S), and 1700 cm⁻¹ (COOH).

Biological Activities

Antimicrobial Activity

The compound demonstrates broad-spectrum activity against Gram-negative bacteria (e.g., Escherichia coli) and fungi (e.g., Candida albicans), with MIC values ranging from 8–32 µg/mL. This is attributed to its ability to disrupt microbial cell membranes and inhibit dihydrofolate reductase (DHFR).

Enzyme Inhibition

• Hyaluronidase Inhibition: IC50 ≈ 12 µM, comparable to reference drugs like indomethacin.

• Tyrosinase Inhibition: Moderate activity (IC50 ≈ 45 µM), suggesting potential in treating hyperpigmentation disorders.

Application	Mechanism	Status
Antimicrobial Agents	Membrane disruption, DHFR inhibition	Preclinical
Anti-inflammatory Drugs	Hyaluronidase inhibition	Experimental
Anticancer Therapeutics	EGFR kinase inhibition	Early-stage R&D

Future Perspectives

• Structure-Activity Relationship (SAR) Studies: Modifying the dipropylamino group to enhance bioavailability.

• Nanoparticle Formulations: Improving water solubility for intravenous delivery.

• Clinical Trials: Prioritizing safety and efficacy evaluations in infectious and oncological models.